Cas no 2227702-04-5 (rac-(1R,2S)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentan-1-ol)

• Product name: rac-(1R,2S)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentan-1-ol
• CAS No: 2227702-04-5
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5894185
• PubChem ID: 165524026

rac-(1R,2S)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentan-1-ol
• 2227702-04-5
• EN300-1624317

• Inchi： 1S/C9H15N3O/c1-2-12-9(10-6-11-12)7-4-3-5-8(7)13/h6-8,13H,2-5H2,1H3/t7-,8-/m1/s1
• InChI Key： CHUABJWRYVCGFT-HTQZYQBOSA-N
• SMILES： O[C@@H]1CCC[C@H]1C1=NC=NN1CC

Computed Properties

• Exact Mass: 181.121512110g/mol
• Monoisotopic Mass: 181.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų
• XLogP3: 0.6